Cas no 204199-69-9 (BOC-LEU-(R)-PHE-OH)

BOC-LEU-(R)-PHE-OH structure
BOC-LEU-(R)-PHE-OH structure
Product Name:BOC-LEU-(R)-PHE-OH
CAS No:204199-69-9
MF:C20H32N2O4
MW:364.479085922241
CID:5524105
Update Time:2025-10-30

BOC-LEU-(R)-PHE-OH Chemical and Physical Properties

Names and Identifiers

    • BOC-LEU-Y(CH2NH)-PHE-OH
    • BOC-LEU-PSI(CH2NH)-PHE-OH
    • BOC-LEU-(R)-PHE-OH
    • Inchi: 1S/C20H32N2O4/c1-14(2)11-16(22-19(25)26-20(3,4)5)13-21-17(18(23)24)12-15-9-7-6-8-10-15/h6-10,14,16-17,21H,11-13H2,1-5H3,(H,22,25)(H,23,24)/t16-,17-/m0/s1
    • InChI Key: YLTAXVACNOZSLH-IRXDYDNUSA-N
    • SMILES: C1(C=CC=CC=1)C[C@@H](C(=O)O)NC[C@H](CC(C)C)NC(=O)OC(C)(C)C

BOC-LEU-(R)-PHE-OH Security Information

  • Storage Condition:-15°C

BOC-LEU-(R)-PHE-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB572536-100mg
Boc-Leu-psi(CH2NH)-Phe-OH; .
204199-69-9
100mg
€178.60 2024-08-02
abcr
AB572536-250mg
Boc-Leu-psi(CH2NH)-Phe-OH; .
204199-69-9
250mg
€301.10 2024-08-02
abcr
AB572536-1g
Boc-Leu-psi(CH2NH)-Phe-OH; .
204199-69-9
1g
€563.20 2024-08-02
abcr
AB572536-5g
Boc-Leu-psi(CH2NH)-Phe-OH; .
204199-69-9
5g
€1940.40 2024-08-02

Additional information on BOC-LEU-(R)-PHE-OH

Professional Introduction to BOC-LEU-(R)-PHE-OH (CAS No. 204199-69-9)

BOC-LEU-(R)-PHE-OH, a compound with the chemical identifier CAS No. 204199-69-9, is a significant intermediate in the field of peptidomimetics and pharmaceutical synthesis. This compound, featuring a protected amino acid sequence, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The structure of BOC-LEU-(R)-PHE-OH incorporates both Boc (tert-butoxycarbonyl) and phenylalanine residues, making it a valuable building block for constructing complex peptide analogs.

The Boc group in BOC-LEU-(R)-PHE-OH serves as an amino acid protecting group, which is essential for controlling the reactivity of the amine functional group during multi-step peptide synthesis. This protection strategy ensures that the amine group remains inert to unwanted side reactions, allowing for precise and efficient assembly of peptide chains. The (R)-configuration of the leucine residue highlights the importance of stereochemical purity in pharmaceutical applications, where enantiomeric specificity can significantly influence biological activity.

In recent years, significant advancements have been made in the application of peptidomimetics like BOC-LEU-(R)-PHE-OH in drug discovery. These compounds have shown promise in mimicking the bioactivity of natural peptides while offering improved pharmacokinetic properties. For instance, studies have demonstrated that peptidomimetics can serve as potent inhibitors of protease enzymes, which are critical targets in the treatment of various diseases, including cancer and infectious disorders.

The utility of BOC-LEU-(R)-PHE-OH extends beyond its role as a synthetic intermediate. Researchers have leveraged its structural features to develop novel molecular probes for studying protein-protein interactions. By incorporating this compound into designed peptides, scientists can gain insights into the mechanisms of cellular signaling pathways, which may lead to the identification of new therapeutic targets. Additionally, the growing interest in structure-based drug design has highlighted the importance of high-quality intermediates like BOC-LEU-(R)-PHE-OH in facilitating rational drug development.

The synthesis and characterization of BOC-LEU-(R)-PHE-OH have been refined through modern chemical methodologies. Advances in solid-phase peptide synthesis (SPPS) have enabled the efficient production of complex peptidomimetics with high yields and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm the structural integrity of these compounds. These analytical methods ensure that researchers can proceed with confidence in their synthetic endeavors.

The impact of compounds like BOC-LEU-(R)-PHE-OH on medicinal chemistry is underscored by their incorporation into clinical trials and preclinical studies. Several research groups have reported promising results using peptidomimetics derived from this intermediate for treating conditions such as inflammation and neurodegenerative diseases. The ability to fine-tune the structure-activity relationships (SAR) of these molecules has opened new avenues for developing next-generation therapeutics.

The future prospects for BOC-LEU-(R)-PHE-OH and similar peptidomimetics are bright, driven by ongoing innovations in synthetic chemistry and computational modeling. As our understanding of biological systems continues to evolve, so too will our capacity to design molecules with tailored functionalities. The continued exploration of peptidomimetics will undoubtedly play a pivotal role in addressing unmet medical needs and advancing personalized medicine approaches.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.